1-(2-methoxyphenyl)piperidine-4-carboxylic Acid Ethyl Ester

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: ethyl 1-(2-methoxyphenyl)piperidine-4-carboxylate
• InChI: InChI=1S/C15H21NO3/c1-3-19-15(17)12-8-10-16(11-9-12)13-6-4-5-7-14(13)18-2/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: FSSMVOYEVQIMPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=CC=CC=C2OC

Description

1-(2-methoxyphenyl)piperidine-4-carboxylic Acid Ethyl Ester is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-piperidinecarboxylic acid ethyl ester (5.0 g) and 2-methoxyphenylboronic acid (5.0 g) in dichloromethane (100 ml) are added pyridine (12.9 ml), anhydrous copper (II) acetate (5.78 g) and Molecular sieves 4 Å (100 g), and the mixture is stirred at 25° C. for 2 days. The reaction solution is filtered, and the filtrate is poured into 10% aqueous citric acid solution, and the organic layer is washed successively with aqueous sodium hydrogen carbonate solution, and saturated brine. The solvent is evaporated under reduced pressure, and the residue is purified by silica gel column chromatography (eluent: gradient, 0% to 100% hexane/ethyl acetate) to give the title compound.